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Compound of Interest

Compound Name: Silane, triethoxy(3-iodopropyl)-

Cat. No.: B3053997

Essential Safety and Handling Guide for Silane,
triethoxy(3-iodopropyl)-

This guide provides critical safety, handling, and disposal information for Silane, triethoxy(3-
iodopropyl)-. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory operations.

Chemical Identification and Properties

Silane, triethoxy(3-iodopropyl)- is an organofunctional silane used as a coupling agent and
molecular bridge in materials science, particularly for surface modification and the synthesis of
advanced materials.[1] Its dual functionality, with a reactive iodopropyl group and hydrolyzable
triethoxy groups, allows it to bond organic polymers to inorganic substrates.[1]

Table 1: Physical and Chemical Properties of Silane, triethoxy(3-iodopropyl)-
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Property Value Reference
CAS Number 57483-09-7 [1][21[3]
Molecular Formula C9H21103Si [11[2][3]
Molecular Weight 332.25 g/mol [1112]14]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 257.8 £ 23.0 °C @ 760 mmHg [4]

Density 1.3+0.1g/mL [4]

Flash Point 109.7 + 22.6 °C [4]

Refractive Index

1476 @ 20 °C

[4]

Personal Protective Equipment (PPE) and Handling

Proper handling and the use of appropriate PPE are mandatory to minimize exposure and

ensure safety. This chemical should be handled in a well-ventilated area, preferably within a

chemical fume hood.[5]

Table 2: Required Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale and Source

Eye/Face Protection

Tightly fitting safety goggles
and a face shield (8-inch

minimum).[6][7]

Protects against splashes and
vapors that can cause serious

eye irritation or damage.

Skin Protection

Chemically resistant gloves
(inspect before use) and
protective clothing to prevent

skin exposure.[6][7]

Avoids direct skin contact,
which can cause irritation.[3]
Proper glove removal

technique must be used.[7]

Respiratory Protection

Use a NIOSH/MSHA or EN
149 approved respirator if
ventilation is inadequate or if

irritation is experienced.[6]

Protects the respiratory tract
from potentially irritating

vapors.
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Safe Handling Protocol:

Ventilation: Always handle Silane, triethoxy(3-iodopropyl)- in a well-ventilated area or a
chemical fume hood.[5]

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][5]
o Aerosol Prevention: Avoid the formation and inhalation of vapors or mists.[7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[6]7]

o Hygiene: Wash hands thoroughly after handling and before breaks.[3] Contaminated clothing
should be removed immediately and washed before reuse.[6]
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Preparation
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Caption: Standard operational workflow for handling Silane, triethoxy(3-iodopropyl)-.
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Storage and Disposal

Proper storage is crucial as this material is moisture-sensitive.[7][8]

Storage Plan:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][7]
Atmosphere: Store under an inert gas as the material is sensitive to moisture.[7]

Incompatibilities: Keep away from water, moist air, strong oxidizing agents, acids, alcohols,
and peroxides.[6]

Environment: Protect from heat, ignition sources, and direct light.[1][6]
Disposal Plan:

Chemical Waste: Dispose of the chemical and any contaminated materials through an
approved waste disposal plant.[6][8]

Containers: Do not reuse empty containers. Handle uncleaned containers as you would the
product itself.[8]

Regulations: All disposal practices must be in accordance with local, state, and federal
regulations.[8]

Emergency Procedures: Spills and First Aid

Immediate and appropriate action is required in the event of a spill or personnel exposure.
Spill Response Protocol:
o Evacuate & Alert: Immediately alert others in the area and evacuate if necessary.[7][9]

» Ventilate & Control Ignition: Ensure the area is well-ventilated and remove all sources of
ignition.[7][10]
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Don PPE: Wear the appropriate PPE, including respiratory protection if needed, before
addressing the spill.[11]

Contain: Prevent the spill from spreading or entering drains by creating a dike with a non-
combustible absorbent material like sand, earth, or vermiculite.[7][10][11]

Absorb: Slowly cover the spill with absorbent material, working from the outside in.[11] Do
not use combustible materials like paper towels.[10]

Collect: Scoop the absorbed material into a suitable, leak-proof, and closed container for
hazardous waste disposal.[7][11]

Decontaminate: Clean the spill area with soap and water, collecting the rinse water for
disposal if the chemical is highly toxic.[11]

Report: Report the incident to your supervisor.[11]
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Caption: Emergency response plan for a chemical spill.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b3053997?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Table 3: First Aid Measures

Exposure Route Immediate Action

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation I . : .
respiration and seek immediate medical

attention.[3][12]

Immediately remove all contaminated clothing.
. Flush the affected skin with large amounts of
Skin Contact )
soap and water for at least 15 minutes. Seek

medical attention.[3][6][12]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][6][12]

Do NOT induce vomiting. Clean the mouth with
Ingestion water and have the person drink plenty of water.

Seek immediate medical attention.[6][7]

In all cases of exposure, move the individual out
) of the dangerous area and consult a physician,
General Advice o )
providing them with the Safety Data Sheet

(SDS) for the chemical.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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